Cas no 38185-54-5 (6-Bromo-5-chloronicotinic Acid)

• Product Name: 6-Bromo-5-chloronicotinic Acid
• CAS No: 38185-54-5
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD03426922
• CID: 1011590
• PubChem ID: 819061
• Update Time: 2025-07-25

6-Bromo-5-chloronicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID,6-BROMO-5-CHLORO-
• 2-[5-chloro-2-oxo-3-(2-oxopropyl)-1,3-benzothiazol-3-ium-3-yl]acetamide
• 6-Bromo-5-chloronicotinic acid
• DB-219756
• EN300-155406
• 3-Pyridinecarboxylic acid, 6-bromo-5-chloro-
• AT10807
• 6-bromo-5-chloropyridine-3-carboxylic acid
• A6479
• 6-bromo-5-chloro nicotinic acid
• Z1269230032
• AKOS015891858
• 6-bromo-5-chloronicotinicacid
• 38185-54-5
• SCHEMBL487373
• AI-942/25121058
• 6-Bromo-5-chloronicotinic Acid

• MDL： MFCD03426922
• Inchi： 1S/C6H3BrClNO2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2H,(H,10,11)
• InChI Key： GWVTXYPCKUNVIZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=N1)Cl

Computed Properties

• Exact Mass: 234.90359
• Monoisotopic Mass: 234.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Bromo-5-chloronicotinic Acid

Introduction to 6-Bromo-5-chloronicotinic Acid (CAS No. 38185-54-5)

6-Bromo-5-chloronicotinic Acid, with the chemical formula C₆H₃BrClNO₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>CAS number 38185-54-5 uniquely identifies this compound and ensures consistency in its documentation and communication across scientific communities. As a versatile building block, 6-Bromo-5-chloronicotinic Acid is widely utilized in the synthesis of more complex molecules, particularly in the development of novel drugs and pesticides. Its structural features make it an attractive candidate for further functionalization, enabling researchers to explore new pharmacological properties.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential applications in treating various diseases. For instance, studies have highlighted the role of nicotinic acid derivatives in modulating inflammatory responses and improving metabolic health. The bromo and chloro substituents in 6-Bromo-5-chloronicotinic Acid contribute to its ability to interact with biological targets, making it a promising scaffold for drug discovery.

One of the most compelling aspects of 6-Bromo-5-chloronicotinic Acid is its utility in designing molecules that can selectively target specific enzymes or receptors. This selectivity is crucial for developing drugs with minimal side effects. Researchers have leveraged the reactivity of the bromo and chloro groups to introduce additional functional moieties, leading to the development of novel compounds with enhanced efficacy and safety profiles.

The agrochemical industry has also benefited from the use of 6-Bromo-5-chloronicotinic Acid. Its derivatives have shown promise as intermediates in the synthesis of pesticides that are effective against a wide range of pests while maintaining environmental safety. The ability to modify its structure allows chemists to fine-tune its properties, ensuring that it meets the stringent requirements of agricultural applications.

Recent advancements in synthetic methodologies have further expanded the potential applications of 6-Bromo-5-chloronicotinic Acid. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled the efficient synthesis of complex derivatives. These methods have not only improved the yield and purity of the final products but also opened new avenues for exploring their biological activities.

The pharmacological properties of< strong >6-Bromo-5-chloronicotinic Acid have been extensively studied, particularly in relation to their effects on nicotinic acetylcholine receptors (nAChRs). These receptors are involved in various physiological processes, including neurotransmission, muscle contraction, and cognitive function. By modulating nAChRs, nicotinic acid derivatives like this compound have shown potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction.

In addition to their neurological effects, nicotinic acid derivatives have been investigated for their anti-inflammatory and antioxidant properties. Studies suggest that these compounds can inhibit inflammatory pathways and scavenge reactive oxygen species, thereby protecting against oxidative stress. This dual functionality makes them attractive candidates for developing therapeutic agents for chronic inflammatory diseases.

The synthesis of< strong >6-Bromo-5-chloronicotinic Acid involves multiple steps, each requiring careful optimization to ensure high yields and purity. The bromination and chlorination processes are critical steps that must be controlled precisely to avoid unwanted side reactions. Advances in catalytic systems and green chemistry principles have helped streamline these processes, making them more efficient and environmentally friendly.

The availability of< strong >6-Bromo-5-chloronicotinic Acid from reputable suppliers has facilitated its use in both academic and industrial research settings. These suppliers provide high-quality materials that meet the rigorous standards required for pharmaceutical development. The reliability of these sources ensures that researchers can focus on their core objectives without being hindered by issues related to material quality.

In conclusion, 6-Bromo-5-chloronicotinic Acid (CAS No. 38185-54-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel molecules with diverse biological activities. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.